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Compound of Interest

Compound Name:
(S)-(+)-2-Amino-4-bromobutyric

acid hydrobromide

Cat. No.: B080427 Get Quote

This document provides a detailed breakdown of the molecular weight for (S)-(+)-2-Amino-4-
bromobutyric acid hydrobromide, a compound relevant to researchers and professionals in

the fields of neuroscience and medicinal chemistry. It is noted for its structural similarity to the

inhibitory neurotransmitter γ-aminobutyric acid (GABA)[1].

Molecular Composition and Weight
The chemical formula for (S)-(+)-2-Amino-4-bromobutyric acid hydrobromide is

C₄H₉Br₂NO₂[1][2][3]. Its linear formula is BrCH₂CH₂CH(NH₂)CO₂H · HBr. The molecular weight

of this compound is 262.93 g/mol [1][3][4][5].

A detailed calculation based on the atomic weights of its constituent elements is presented

below.
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Element Symbol Atom Count
Atomic Weight (

g/mol )

Total Weight (

g/mol )

Carbon C 4 12.011 48.044

Hydrogen H 9 1.008 9.072

Bromine Br 2 79.904 159.808

Nitrogen N 1 14.007 14.007

Oxygen O 2 15.999 31.998

Total 18 262.929

Note: Atomic weights are based on IUPAC standard values. The sum may vary slightly from

reported values due to rounding.

Logical Relationship of Molecular Weight
Calculation
The final molecular weight is the summation of the mass of each element multiplied by the

number of atoms of that element present in the chemical formula. This relationship is visualized

in the following diagram.
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Constituent Elements

Summation

Final Molecular Weight

Carbon (C)
4 x 12.011

+

Hydrogen (H)
9 x 1.008

Bromine (Br)
2 x 79.904

Nitrogen (N)
1 x 14.007

Oxygen (O)
2 x 15.999

Total MW
262.93 g/mol

Click to download full resolution via product page

Caption: Calculation workflow for the molecular weight of C₄H₉Br₂NO₂.

Disclaimer: This document provides the calculated molecular weight based on publicly

available chemical data. It does not include experimental protocols or a full technical

whitepaper, as the generation of such content is beyond the current capabilities of this service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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